Cas no 902137-98-8 ( )

• Product Name: &nbsp
• CAS No: 902137-98-8
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 876264
• PubChem ID: 17750107
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-methyl-phenyl)-prop-2- yn-1-ol
• 3-(4-BROMO-2-METHYL-PHENYL)-PROP-2-YN-1-OL
• 3-(4-bromo-2-methylphenyl)prop-2-yn-1-ol
• DTXSID40590258
• 902137-98-8
•  

• Inchi： 1S/C10H9BrO/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7,12H,6H2,1H3
• InChI Key： WXIANMVWUXRAMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CCO)=C(C)C=1

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų